6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C21H27N3O2/c1-15-7-5-6-8-17(15)20(26)23-13-11-16(12-14-23)24-19(25)10-9-18(22-24)21(2,3)4/h5-10,16H,11-14H2,1-4H3
• InChI Key: UAELMTHOPORFPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C(C)(C)C
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one, also known as TBPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. TBPB is a small molecule agonist of the transient receptor potential ankyrin 1 (TRPA1) ion channel, which is involved in the regulation of pain, inflammation, and other physiological processes.

Mechanism of Action

6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one activates TRPA1 channels by covalently binding to cysteine residues on the channel protein. This leads to a conformational change in the channel protein, allowing the influx of calcium ions and the release of neurotransmitters and neuropeptides. 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to be a selective agonist of TRPA1 channels and does not activate other ion channels.
Biochemical and Physiological Effects
6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to induce nociceptive and inflammatory responses in animal models. It has also been shown to increase vascular tone and blood pressure in vivo. 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has been used to study the role of TRPA1 channels in the regulation of pain, inflammation, and cardiovascular function.

Advantages and Limitations for Lab Experiments

6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one is a potent and selective agonist of TRPA1 channels, making it a valuable tool for studying the role of these channels in various physiological processes. 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one is also stable and easy to synthesize, making it readily available for research purposes. However, 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has some limitations, including its potential toxicity and off-target effects. It is important to use appropriate controls and dosages when using 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one in lab experiments.

Future Directions

There are several future directions for research on 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one and TRPA1 channels. One area of research is the development of novel TRPA1 channel agonists and antagonists with improved selectivity and potency. Another area of research is the identification of TRPA1 channel modulators that can be used to treat pain, inflammation, and other diseases. Additionally, further research is needed to understand the role of TRPA1 channels in cardiovascular function and to develop therapeutic strategies for cardiovascular diseases.

Synthesis Methods

The synthesis of 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one involves a multistep process that starts with the reaction of 4-piperidone hydrochloride with 2-methylbenzoyl chloride to form 1-(2-methylbenzoyl)piperidin-4-one. This intermediate is then reacted with tert-butyl bromoacetate to form 6-tert-butyl-2-(1-(2-methylbenzoyl)piperidin-4-yl)pyridazin-3-one. The final step involves the deprotection of the tert-butyl group using trifluoroacetic acid to obtain 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one in high yield and purity.

Scientific Research Applications

6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has been used extensively in scientific research to study the role of TRPA1 ion channels in various physiological processes. TRPA1 channels are involved in the regulation of nociception, inflammation, and oxidative stress. 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to activate TRPA1 channels in a dose-dependent manner, leading to the release of neurotransmitters and neuropeptides that modulate pain and inflammation. 6-Tert-butyl-2-[1-(2-methylbenzoyl)piperidin-4-yl]pyridazin-3-one has also been used to study the role of TRPA1 channels in the regulation of vascular tone and blood pressure.